(4-fluorophenyl)[(4-phenyl-1H-1,2,3-triazol-5-yl)methyl]amine

• IUPAC Name: 4-fluoro-N-[(5-phenyl-2H-triazol-4-yl)methyl]aniline
• InChI: InChI=1S/C15H13FN4/c16-12-6-8-13(9-7-12)17-10-14-15(19-20-18-14)11-4-2-1-3-5-11/h1-9,17H,10H2,(H,18,19,20)
• InChI Key: JXDHQFDUBFENDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNN=C2CNC3=CC=C(C=C3)F
• Molecular Formula: C15H13FN4
• Molecular Weight: 268.29 g/mol

Description

Compounds with a 1H-1,2,3-triazole core are of significant interest in medicinal chemistry due to their diverse biological activities. They can be found in many important synthetic drug molecules and have been shown to bind with high affinity to multiple receptors.

Synthesis Analysis

The synthesis of similar compounds often involves a multi-step process. For instance, the synthesis of a new fluorinated pyrazole was performed via a two-step reaction. Firstly, the synthesis of pyrazoline was performed via a one-pot three-component reaction under microwave irradiation. Secondly, the synthesis of pyrazole was performed via oxidative aromatization of pyrazoline under conventional heating.

Molecular Structure Analysis

The molecular structure of these compounds is typically confirmed by spectroscopic analysis, including FT-IR, HR-MS, 1D and 2D NMR analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds often involve the reaction of α, β-unsaturated ketone with hydrazine derivatives or semicarbazide, followed by oxidative aromatization to the corresponding pyrazole molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely. For example, indole derivatives are known to be crystalline and colorless in nature with specific odors.

Mechanism of Action

The mechanism of action of these compounds can vary depending on their structure and the target they interact with. For instance, some compounds have been shown to inhibit certain viruses.

Safety and Hazards

The safety and hazards associated with these compounds can vary depending on their specific structure and use. It’s important to refer to the specific safety data sheet for each compound for detailed information.

Future Directions

The future directions in the research of these compounds could involve exploring their diverse biological activities and developing new useful derivatives.